1-[(3-Chlorophenyl)methoxy]-3-[(3-fluorophenyl)methyl]imidazolidine-2,4,5-trione

• IUPAC Name: 1-[(3-chlorophenyl)methoxy]-3-[(3-fluorophenyl)methyl]imidazolidine-2,4,5-trione
• InChI: InChI=1S/C17H12ClFN2O4/c18-13-5-1-4-12(7-13)10-25-21-16(23)15(22)20(17(21)24)9-11-3-2-6-14(19)8-11/h1-8H,9-10H2
• InChI Key: NZUNBUPEQCJMOV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CN2C(=O)C(=O)N(C2=O)OCC3=CC(=CC=C3)Cl
• Molecular Formula: C17H12ClFN2O4
• Molecular Weight: 362.7 g/mol

Description

1-(3-Chlorophenyl)methoxy]-3-[(3-fluorophenyl)methyl]imidazolidine-2,4,5-trione, also known as 3-Chloro-3-(3-fluorophenyl)methyl-2,4,5-imidazolidinetrione, is an important compound used in a variety of scientific research applications. It has various applications in the fields of organic chemistry, biochemistry, and pharmacology. The compound has been studied extensively in the scientific literature due to its unique properties and potential applications.

Scientific Research Applications

Synthesis and Biological Activities

• Anti-inflammatory and Analgesic Agents : Derivatives of 3-(4-chlorophenyl or 4-fluorophenyl)-6-iodo-4-oxo-3,4-dihydroquinazoline, which include structures similar to the queried compound, have been synthesized and evaluated for potential anti-inflammatory and analgesic activities (Farag et al., 2012).

• Antiviral Activity : Novel derivatives including 1-(1,3-disubstituted-imidazolidyn-2-ylidene)-3-ethoxycarbonylmethylurea have demonstrated antiviral activity against HSV-1 and CVB3 viruses, indicating the potential utility of compounds with similar structures in antiviral research (Rzadkowska et al., 2015).

• Antimicrobial Properties : Research involving novel imidazole ureas/carboxamides containing dioxaphospholanes, which have structural similarities, showed effectiveness in inhibiting microbial activity, suggesting antimicrobial applications (Rani et al., 2014).

Chemical Properties and Synthesis

• Synthesis Techniques : Studies have detailed the synthesis of imidazolidine-2,4,5-trione derivatives, providing insights into chemical synthesis methods and potential modifications to enhance specific properties (Yamagishi et al., 1991).

• Structural Analysis : Investigations into the stability and structure of N-heterocyclic carbene precursors with 1,3-diaryl-imidazolidine-4,5-dione skeletons, which include compounds structurally similar to the query, have been conducted to understand their reactivity and electron delocalization effects (Hobbs et al., 2010).

Potential Applications

• Cholinergic Enzyme Inhibition : Research on imidazolidine-2,4,5-trione derivatives as inhibitors of acetylcholinesterase and butyrylcholinesterase suggests potential applications in treating conditions related to cholinergic dysfunction (Pejchal et al., 2011).

• Cyclooxygenase-2 Imaging : Studies involving 11C-labeled diaryl-substituted imidazole and indole derivatives, similar in structure, for mapping cyclooxygenase-2 using positron emission tomography, indicate potential applications in medical imaging (Tanaka et al., 2006).